Cas no 1357098-11-3 ()
structure
Product Name:
CAS No:1357098-11-3
MF:C5H3ClF2N2O
MW:180.539926767349
CID:6645888
PubChem ID:57497168
Update Time:2024-03-01
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C5H3ClF2N2O/c6-3-1-10(5(7)8)9-4(3)2-11/h1-2,5H
- InChI Key： OEBLVCRTUVCJQX-UHFFFAOYSA-N
- SMILES： ClC1C(C=O)=NN(C(F)F)C=1
Computed Properties
- Exact Mass: 179.99
- Monoisotopic Mass: 179.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.9A^2
- XLogP3: 1.5
Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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